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Compound of Interest

Compound Name: IACS-52825

Cat. No.: B15138309 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of IACS-52825,

a potent and selective inhibitor of Dual Leucine Zipper Kinase (DLK), for in vitro cell culture

experiments. The information is intended to guide researchers in accurately preparing the

compound and understanding its mechanism of action.

Introduction
IACS-52825 is a small molecule inhibitor targeting Dual Leucine Zipper Kinase (DLK), also

known as MAP3K12. DLK is a key upstream regulator of the c-Jun N-terminal kinase (JNK)

signaling pathway, which is implicated in neuronal injury and degeneration.[1][2][3] By inhibiting

DLK, IACS-52825 can be a valuable tool for studying the roles of this pathway in various

cellular processes, including apoptosis and neurodegeneration.

Chemical Properties and Storage
A clear understanding of the chemical properties of IACS-52825 is essential for its proper

handling and use in experiments.
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Property Value Reference

Molecular Formula C₁₆H₁₃F₇N₄O₂ [4]

Molecular Weight 426.29 g/mol [4]

IC₅₀ 107 nM (for DLK) [4]

Appearance Crystalline solid N/A

Storage (Solid)

Dry, dark at 0 - 4°C for short

term (days to weeks) or -20°C

for long term (months to

years).

[4]

Stock Solution Storage

0 - 4°C for short term (days to

weeks), or -20°C for long term

(months).

[4]

Signaling Pathway of IACS-52825
IACS-52825 acts as an inhibitor of DLK, which is situated upstream in the MAPK/JNK signaling

cascade. The diagram below illustrates the canonical pathway and the point of inhibition by

IACS-52825.
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Stock Solution

Serial Dilution

Working Solutions

10 mM IACS-52825
in DMSO

Intermediate Dilution 1
(e.g., 100 µM in media)

1:100 dilution

Vehicle Control
(DMSO in media)

Intermediate Dilution 2
(e.g., 10 µM in media)

1:10 dilution

Prepare equivalent
DMSO concentration

Final Concentration 1
(e.g., 1 µM)Add to cells

Final Concentration 2
(e.g., 100 nM)

Add to cells

Final Concentration 3
(e.g., 10 nM)

Add to cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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